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Compound of Interest

Compound Name: 3-Nitrophthalic anhydride

Cat. No.: B026980

For laboratory professionals engaged in research, scientific analysis, and drug development,
the meticulous management of chemical waste is paramount to ensuring a safe and compliant
operational environment. This guide provides essential, step-by-step procedures for the proper
disposal of 3-Nitrophthalic anhydride, a compound requiring careful handling due to its
potential hazards. Adherence to these protocols is critical for personnel safety and
environmental protection.

Hazard Profile and Safety Summary

3-Nitrophthalic anhydride is classified as a hazardous substance, primarily causing skin, eye,
and respiratory irritation.[1][2][3] It is also sensitive to moisture and will decompose in contact
with water.[4][5] Therefore, treating this compound and any contaminated materials as
hazardous waste is mandatory.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative and safety data for 3-
Nitrophthalic anhydride.
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Property Value Source
Molecular Formula C8H3NO5 [415]
Molecular Weight 193.12 g/mol [4]
Melting Point 163-165 °C [6]

GHS Hazard Classifications

Skin Irritation (Category 2),
Eye Irritation (Category 2),
Specific Target Organ Toxicity -
Single Exposure (Category 3)

[2](3]

Hazard Statements

H315: Causes skin irritation,
H319: Causes serious eye
irritation, H335: May cause

respiratory irritation

[3]

Storage Class

11 - Combustible Solids

[6]

Water Hazard Class (WGK)

WGK 3 (highly hazardous to

water)

[3]

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 3-Nitrophthalic anhydride and its

contaminated materials is to manage them as hazardous waste through a licensed and

approved waste disposal company.

1. Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate personal

protective equipment:

e Gloves: Wear appropriate chemical-resistant gloves.[1]

o Eye Protection: Use chemical splash goggles.[1]

o Body Protection: A laboratory coat or chemical apron should be worn.[1]
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» Respiratory Protection: In case of dust formation, use a NIOSH/MSHA approved respirator.

[1]
2. Waste Collection and Segregation

o Solid Waste: Collect any surplus or expired 3-Nitrophthalic anhydride in a designated,
clearly labeled hazardous waste container.[7] The container should be robust, chemically
resistant, and have a secure lid.

o Contaminated Materials: Any materials used to clean up spills, such as absorbent pads or
paper towels, should also be placed in the hazardous waste container.

» Solutions: If the compound is in a solvent, it should be collected in a designated liquid
hazardous waste container. Ensure the solvent is compatible with the other contents of the
container.

o Empty Containers: Empty containers of 3-Nitrophthalic anhydride must be managed as
hazardous waste unless they have been triple-rinsed with a suitable solvent.[8] The rinsate
from the cleaning process must be collected and disposed of as hazardous liquid waste.[8]

3. Labeling and Storage
o Properly label the hazardous waste container with the following information:[9]

The words "Hazardous Waste"

[e]

o

The full chemical name: "3-Nitrophthalic anhydride"

[¢]

The associated hazards (e.g., "Irritant,” "Toxic")

The date of accumulation

[¢]

» Store the hazardous waste container in a designated, well-ventilated, and secure area, away
from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.
[1] The storage area should have secondary containment to prevent the spread of material in
case of a leak.

4. Final Disposal
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» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for the pickup and proper disposal of the
waste.[8]

o Provide the disposal company with the Safety Data Sheet (SDS) for the compound.[8]

o Waste is classified as hazardous and must be disposed of in accordance with European
Directives on waste and hazardous waste, as well as local regulations.[4][5]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 3-
Nitrophthalic anhydride.
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3-Nitrophthalic Anhydride Disposal Workflow
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Caption: Disposal workflow for 3-Nitrophthalic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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